Cas no 2228812-87-9 (1-(heptan-4-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(heptan-4-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228812-87-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6183354
• PubChem ID: 165636152
• Update Time: 2025-06-14

1-(heptan-4-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(heptan-4-yl)-N-methylcyclopropan-1-amine
• 2228812-87-9
• EN300-1999735

• Inchi： 1S/C11H23N/c1-4-6-10(7-5-2)11(12-3)8-9-11/h10,12H,4-9H2,1-3H3
• InChI Key： NGNYTPSEJKLTHH-UHFFFAOYSA-N
• SMILES： N(C)C1(C(CCC)CCC)CC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(heptan-4-yl)-N-methylcyclopropan-1-amine

Research Brief on 1-(heptan-4-yl)-N-methylcyclopropan-1-amine (CAS: 2228812-87-9): Recent Advances and Applications

The compound 1-(heptan-4-yl)-N-methylcyclopropan-1-amine (CAS: 2228812-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 1-(heptan-4-yl)-N-methylcyclopropan-1-amine may interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. The compound's structural features, including the cyclopropane ring, contribute to its stability and bioavailability, making it an attractive target for medicinal chemistry optimization.

Recent synthetic approaches to 1-(heptan-4-yl)-N-methylcyclopropan-1-amine have been explored to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for the efficient synthesis of this compound, highlighting its scalability for industrial applications. The researchers employed palladium-catalyzed cross-coupling reactions, achieving high enantioselectivity and reducing byproduct formation. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

In addition to its neurological applications, 1-(heptan-4-yl)-N-methylcyclopropan-1-amine has been investigated for its potential anti-inflammatory and antimicrobial properties. A recent in vitro study demonstrated its ability to inhibit the production of pro-inflammatory cytokines, suggesting a possible role in treating inflammatory diseases. Furthermore, the compound exhibited moderate activity against certain bacterial strains, opening avenues for its use in combating antibiotic-resistant pathogens.

Despite these promising findings, challenges remain in the development of 1-(heptan-4-yl)-N-methylcyclopropan-1-amine as a therapeutic agent. Pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, toxicological assessments must be conducted to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the compound's transition from bench to bedside.

In conclusion, 1-(heptan-4-yl)-N-methylcyclopropan-1-amine (CAS: 2228812-87-9) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and recent synthetic advancements underscore its potential for diverse therapeutic applications. Continued research and development efforts will be crucial to unlocking its full clinical potential and addressing the remaining challenges in its path to commercialization.